![molecular formula C13H19N3O3 B2435447 Ethyl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate CAS No. 2097934-26-2](/img/structure/B2435447.png)
Ethyl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate
Description
The compound “Ethyl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a pyrimidine ring, which is a six-membered ring with two nitrogen atoms . The pyrimidine ring is substituted with two methyl groups and an ethoxy group, and the pyrrolidine ring is substituted with a carboxylate group.
Scientific Research Applications
Synthesis and Characterization
Ethyl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate and its derivatives are part of a broader class of compounds with potential applications in various fields of scientific research. A relevant study in this domain involves the synthesis and characterization of related pyrrole derivatives, which are synthesized through aldol condensation and confirmed via spectroscopic analyses (Singh, Rawat, & Sahu, 2014)(Singh et al., 2014). These studies provide foundational knowledge on the synthesis pathways, structural elucidation, and potential chemical properties of similar compounds, which could extend to the specific ethyl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate.
Reactivity and Application in Synthesis
The reactivity of similar compounds has been explored in various synthesis reactions. For instance, ethyl 2-methyl-2,3-butadienoate, which shares functional group characteristics with the compound , has been used in [4 + 2] annulation reactions with N-tosylimines, leading to highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003)(Zhu et al., 2003). Such reactions highlight the potential of ethyl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate in synthetic chemistry, particularly in constructing complex heterocyclic structures.
Antioxidant Properties
Compounds with similar structural motifs have been investigated for their antioxidant activities. Ethyl 4,6-dimethyl-3-(pyrrol-1-yl) selenolo[2,3-b]pyridine-2-carboxylate, a compound with a related structure, showed significant antioxidant activity, suggesting potential research applications of ethyl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate in the development of antioxidant agents (Zaki et al., 2017)(Zaki et al., 2017).
Biological Activity
The exploration of biological activities is a significant aspect of scientific research applications for such compounds. For example, novel pyrazolopyrimidines derivatives, synthesized via a single-step condensation process involving related structures, have been evaluated as anticancer and anti-5-lipoxygenase agents, demonstrating the potential therapeutic applications of ethyl 3-[(2,6-dimethylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate and its derivatives (Rahmouni et al., 2016)(Rahmouni et al., 2016).
properties
IUPAC Name |
ethyl 3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3/c1-4-18-13(17)16-6-5-11(8-16)19-12-7-9(2)14-10(3)15-12/h7,11H,4-6,8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLTCFZRCMAIPHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(C1)OC2=NC(=NC(=C2)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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